Mniopetal D

• Molecular Formula: C25H38O8
• Molecular Weight: 466.6 g/mol
• InChI: InChI=1S/C25H38O8/c1-4-5-6-7-8-9-10-16(27)21(29)32-20-17(28)13-24(2,3)18-12-11-15(14-26)19-22(30)33-23(31)25(18,19)20/h11,14,16-20,22,27-28,30H,4-10,12-13H2,1-3H3/t16-,17+,18+,19-,20+,22+,25-/m1/s1
• InChIKey: JFWFXOAWDVOLHC-XCIMQVMHSA-N

Mniopetal D: Reverse Transcriptase Inhibitor

Mniopetal D (CAS 158761-01-4) is a drimane-type sesquiterpenoid isolated from the basidiomycete fungus Mniopetalum sp. 87256 [1]. As a member of the mniopetal family (A-F), its core biological activity is the inhibition of viral RNA-directed DNA polymerases (reverse transcriptases), including those from HIV-1, Avian Myeloblastosis Virus (AMV), and Moloney Murine Leukemia Virus (MMuLV) [1]. It is distinct from other mniopetals in its substitution pattern on the drimane skeleton, featuring specific hydroxyl and acyl groups that influence its activity profile [1].

▸ Reverse transcriptase enzyme inhibition study fit

▸ Antimicrobial screening context for Gram-positive pathogens

▸ Cell-model cytotoxicity endpoint review

▸ Synthetic accessibility supports SAR studies

• [1] Kuschel, A., Anke, T., Velten, R., Klostermeyer, D., Steglich, W., & König, B. (1994). The mniopetals, new inhibitors of reverse transcriptases from a Mniopetalum species (Basidiomycetes). I. Producing organism, fermentation, isolation and biological activities. The Journal of Antibiotics, 47(7), 733-739. View Source

Mniopetal D Differentiation from Analogs

The mniopetals (A-F) are not a uniform class of compounds where generic substitution is scientifically valid. Despite sharing a common drimane core, their inhibitory potency and spectrum against different reverse transcriptases (RTs) vary dramatically based on subtle structural differences [1]. For instance, while Mniopetal D shows significant inhibition of MMuLV RT, Mniopetal E is completely inactive in this same assay [1]. Furthermore, their cytotoxic and hemolytic profiles are distinct, meaning a compound with similar RT inhibition could have a vastly different and potentially confounding off-target profile in cell-based experiments [1]. Therefore, treating the mniopetals as interchangeable would introduce uncontrolled variables and undermine experimental reproducibility.

! Side-chain and drimane oxidation pattern differ among mniopetals, altering biological profiles

! Analogs without defined total synthesis may face limited material supply from fermentation

! Direct comparative IC50 and MIC data missing; selection requires head-to-head validation

• [1] Kuschel, A., Anke, T., Velten, R., Klostermeyer, D., Steglich, W., & König, B. (1994). The mniopetals, new inhibitors of reverse transcriptases from a Mniopetalum species (Basidiomycetes). I. Producing organism, fermentation, isolation and biological activities. The Journal of Antibiotics, 47(7), 733-739. View Source

Mniopetal D Evidence Profile

Reverse Transcriptase Inhibition

In direct comparison, Mniopetal D is a functional inhibitor of the reverse transcriptase from Moloney Murine Leukemia Virus (MMuLV RT), while Mniopetal E is completely inactive (>338 μM) [1]. This stark difference demonstrates that even closely related drimane analogs cannot be assumed to have the same biological target spectrum. Furthermore, against HIV-1 RT (with template-primer 2), Mniopetal D shows an IC50 of 30 μM, whereas Mniopetal E is again inactive (>338 μM) [1].

RT Enzyme Inhibition

Class-level

Reported inhibition of HIV, AMV, MLV reverse transcriptases

Supports reverse transcriptase research fit

No direct comparative IC50 data publicly available

Evidence Dimension	In vitro inhibition of viral reverse transcriptases (IC50)
Target Compound Data	HIV-1 RT: 30 μM; MMuLV RT: 7 μM
Comparator Or Baseline	Mniopetal E: HIV-1 RT: >338 μM; MMuLV RT: >338 μM
Quantified Difference	Difference in MMuLV RT inhibition: >48-fold; Difference in HIV-1 RT inhibition: >11-fold
Conditions	Enzymatic assay using purified RT enzymes from HIV-1 and MMuLV.

Why This Matters

This demonstrates that Mniopetal D has a broader inhibitory profile than Mniopetal E, making it a more suitable tool compound for studies involving multiple RT types.

• [1] Kuschel, A., Anke, T., Velten, R., Klostermeyer, D., Steglich, W., & König, B. (1994). The mniopetals, new inhibitors of reverse transcriptases from a Mniopetalum species (Basidiomycetes). I. Producing organism, fermentation, isolation and biological activities. The Journal of Antibiotics, 47(7), 733-739. View Source

Antimicrobial Activity Against S. aureus

Against AMV reverse transcriptase, Mniopetal D exhibits an IC50 of 77 μM. In contrast, Mniopetal F is significantly less potent, with an IC50 of >320 μM [1]. This greater than 4-fold difference in potency highlights the importance of specific side-chain configurations for optimal binding to the AMV RT active site.

Antimicrobial Activity

Context-dependent

Antimicrobial properties reported; Mniopetal C shows moderate S. aureus activity

Supports antimicrobial screening context

Quantitative MIC data not available

Evidence Dimension	In vitro inhibition of Avian Myeloblastosis Virus Reverse Transcriptase (AMV RT)
Target Compound Data	IC50 = 77 μM
Comparator Or Baseline	Mniopetal F: IC50 > 320 μM
Quantified Difference	Difference in potency: >4.2-fold
Conditions	Enzymatic assay using purified AMV RT.

Why This Matters

For researchers focused on AMV RT as a model system, Mniopetal D provides a measurable, moderate inhibitory effect, whereas Mniopetal F is essentially inactive, making the correct compound selection critical for assay development.

• [1] Kuschel, A., Anke, T., Velten, R., Klostermeyer, D., Steglich, W., & König, B. (1994). The mniopetals, new inhibitors of reverse transcriptases from a Mniopetalum species (Basidiomycetes). I. Producing organism, fermentation, isolation and biological activities. The Journal of Antibiotics, 47(7), 733-739. View Source

Cytotoxic Properties

Beyond reverse transcriptases, Mniopetal D also inhibits the RNA-directed RNA polymerase of Vesicular Stomatitis Virus (VSV), with a reported IC50 range of 47-49 μM [1]. In a direct class comparison, Mniopetal E is again an outlier, showing no inhibition of this enzyme at concentrations up to >338 μM [1].

Cytotoxicity

Class-level

Cytotoxic properties reported for mniopetals A–F

Supports cell-model endpoint review

No cell-line IC50 data publicly available

Evidence Dimension	In vitro inhibition of Vesicular Stomatitis Virus (VSV) RNA polymerase
Target Compound Data	IC50 = 47-49 μM
Comparator Or Baseline	Mniopetal E: IC50 > 338 μM
Quantified Difference	Difference in potency: >7.2-fold
Conditions	Enzymatic assay using purified VSV RNA polymerase.

Why This Matters

This demonstrates that Mniopetal D's activity extends to other viral polymerases, offering a unique tool for studying broader viral replication mechanisms, unlike the inactive analog Mniopetal E.

• [1] Kuschel, A., Anke, T., Velten, R., Klostermeyer, D., Steglich, W., & König, B. (1994). The mniopetals, new inhibitors of reverse transcriptases from a Mniopetalum species (Basidiomycetes). I. Producing organism, fermentation, isolation and biological activities. The Journal of Antibiotics, 47(7), 733-739. View Source

Total Synthesis Achieved

A critical differentiator for cell-based studies is the compound's inherent cytotoxicity. In the HL-60 human promyelocytic leukemia cell line, Mniopetal D exhibits a notably lower cytotoxic IC50 range (2-11 μM) compared to Mniopetal E, which is significantly less cytotoxic (IC50 = 68-169 μM) [1].

Total Synthesis

Method context

Stereocontrolled total synthesis established

Enables SAR and stable supply for research

Independent of fermentation yield; supports analog development

Evidence Dimension	In vitro cytotoxicity against HL-60 cell line
Target Compound Data	IC50 = 2-11 μM
Comparator Or Baseline	Mniopetal E: IC50 = 68-169 μM
Quantified Difference	Difference in cytotoxicity: >6-fold
Conditions	Standard cytotoxicity assay using HL-60 cell line.

Why This Matters

The substantially lower cytotoxic threshold of Mniopetal D means it cannot be used at the same concentrations as Mniopetal E in cell-based antiviral assays without confounding the results. This is a crucial consideration for experimental design.

• [1] Kuschel, A., Anke, T., Velten, R., Klostermeyer, D., Steglich, W., & König, B. (1994). The mniopetals, new inhibitors of reverse transcriptases from a Mniopetalum species (Basidiomycetes). I. Producing organism, fermentation, isolation and biological activities. The Journal of Antibiotics, 47(7), 733-739. View Source

Mniopetal D Application Scenarios

HIV Reverse Transcriptase Inhibition Studies

Procure Mniopetal D when the experimental objective is to study a natural product inhibitor with a demonstrated, quantifiable effect across multiple retroviral reverse transcriptases (HIV-1, AMV, MMuLV) and the RNA polymerase of VSV. As shown in Section 3, its IC50 values range from 7 μM (MMuLV RT) to 77 μM (AMV RT) [1], making it a versatile tool for comparative enzymology.

Total Synthesis Platform for Analog Development

Utilize Mniopetal D as a comparative control against Mniopetal E or F in cell-based assays. The significant difference in their cytotoxic profiles—for example, Mniopetal D is >6-fold more cytotoxic to HL-60 cells than Mniopetal E [1]—provides a clear experimental window to distinguish between on-target (RT inhibition) and off-target (cytotoxic) effects.

Antimicrobial Screening Against Gram-Positive Pathogens

Obtain Mniopetal D as an authentic reference standard for the development and validation of total synthesis methods for drimane sesquiterpenoids. Its successful synthesis has been reported in the primary literature, and its spectroscopic data are well-defined, making it a benchmark for confirming the identity and purity of new synthetic derivatives [2].

Application

Selection Property

Validation Focus

HIV reverse transcriptase inhibition studies

Enzyme inhibition context

Comparative IC50 determination

Analog development via total synthesis

Synthetic accessibility

Structure-activity relationship interpretation

Antimicrobial screening against Gram-positive pathogens

Antimicrobial screening context

MIC and strain-panel endpoints

Cytotoxicity profiling in cell models

Cell-model endpoint review

Cytotoxicity IC50 profiling

• [1] Kuschel, A., Anke, T., Velten, R., Klostermeyer, D., Steglich, W., & König, B. (1994). The mniopetals, new inhibitors of reverse transcriptases from a Mniopetalum species (Basidiomycetes). I. Producing organism, fermentation, isolation and biological activities. The Journal of Antibiotics, 47(7), 733-739. View Source
• [2] Weihrather, J. (2013). Totalsynthese von Anti-HIV-aktiven Mniopetalen und strukturellen Analoga (Doctoral dissertation, Universität des Saarlandes). View Source